![molecular formula C21H23N5O3S B2860812 6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1-phenyl-6,7-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-4(1H)-one CAS No. 1014046-82-2](/img/structure/B2860812.png)
6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1-phenyl-6,7-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several heterocyclic rings, including a pyrazolo, thiazolo, and pyrimidin ring. These types of compounds are often found in pharmaceuticals and materials science due to their versatile chemical properties .
Molecular Structure Analysis
The molecule contains several nitrogen and sulfur atoms, which are likely involved in creating the heterocyclic rings. The presence of these atoms could also imply that the molecule can participate in various hydrogen bonding interactions .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, similar compounds are often involved in reactions such as substitutions, additions, or ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties would depend on the specific structure of the compound. Factors that could influence these properties include the size and shape of the molecule, the functional groups present, and the overall charge of the molecule .Scientific Research Applications
Synthesis and Biological Evaluation
Compounds with similar structures have been synthesized and evaluated for their potential as chemotherapeutic agents due to their antimicrobial activities. The structural modification of these compounds often aims to enhance their biological activity and specificity against various pathogens or cancer cells. For instance, the synthesis and characterization of alkoxyphthalimide derivatives have been explored, emphasizing the significance of structural elucidation through various spectroscopic techniques to confirm their chemical identity and potential biological applications (Dangi, Hussain, & Talesara, 2011).
Anticancer Activity
Derivatives similar to the compound have shown promising anticancer activity. Research involving the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives demonstrated their potential antitumor activity against human breast adenocarcinoma cell lines. These studies highlight the importance of chemical modifications to enhance therapeutic efficacy and specificity (Abdellatif et al., 2014).
Antimicrobial Study of Linked Heterocyclics
Linked heterocyclic compounds containing pyrazole-pyrimidine-thiazolidin-4-one structures have been synthesized and assessed for their antimicrobial efficacy against both Gram-positive and Gram-negative bacteria, as well as fungi. These studies contribute to the understanding of how incorporating specific moieties into the molecular structure can impact biological activity, potentially leading to the development of new antimicrobial agents (Reddy et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
12-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O3S/c1-13-10-24(11-14(2)29-13)18(27)8-16-12-30-21-23-19-17(20(28)25(16)21)9-22-26(19)15-6-4-3-5-7-15/h3-7,9,13-14,16H,8,10-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOZMBDJYZSBPMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)CC2CSC3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N23 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1-phenyl-6,7-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-4(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.